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Compound of Interest

Compound Name:
4-(1H-Pyrazol-1-

ylmethyl)morpholine

Cat. No.: B11726265

Get Quote

The journey of a new chemical entity (NCE) from discovery to a viable drug candidate is

contingent upon a thorough understanding of its fundamental physicochemical properties.

These characteristics—solubility, lipophilicity, ionization state, and stability—are not mere data

points; they are the primary determinants of a molecule's Absorption, Distribution, Metabolism,

and Excretion (ADME) profile, and ultimately, its therapeutic efficacy and safety.

N-(Pyrazol-1-ylmethyl)morpholine combines two key heterocyclic scaffolds. Pyrazole

derivatives are foundational to numerous drugs, recognized for their diverse biological

activities.[1] Morpholine is a privileged structure in drug design, often incorporated to enhance

aqueous solubility, metabolic stability, and overall pharmacological properties.[2] The

combination of these rings presents a scaffold with significant therapeutic potential, yet its

behavior is dictated by the precise physicochemical landscape that this guide will equip

researchers to map.

This document provides the essential experimental workflows to generate a complete

physicochemical datasheet for N-(Pyrazol-1-ylmethyl)morpholine, establishing a foundation for

all subsequent stages of drug development.
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Molecular Identity and Core Properties
Before embarking on experimental characterization, it is crucial to establish the foundational

identity of the molecule. This data serves as the reference point for all subsequent

measurements.

Property Data Source

IUPAC Name
4-(1H-pyrazol-1-

ylmethyl)morpholine
-

Molecular Formula C8H13N3O -

Molecular Weight 167.21 g/mol [3]

Canonical SMILES C1COCCN1CN2C=CN=C2 -

InChIKey
ULVHIXRISPYXRG-

UHFFFAOYSA-N
-

Physical Form
White to Off-White Solid

(Predicted)

Melting Point Determination: A Primary Indicator of
Purity and Stability
Expertise & Causality: The melting point is one of the most fundamental and informative

physical properties of a solid crystalline compound.[4] It provides a rapid assessment of purity;

pure compounds typically exhibit a sharp melting range of 0.5-1.0°C, whereas impurities lead

to a depressed and broadened melting range.[5] This parameter is also critical for downstream

formulation and stability assessments, as it relates to lattice energy and physical stability. The

capillary method is the standard pharmacopeial technique, valued for its simplicity and

accuracy.[4]

Experimental Protocol: Capillary Melting Point
Determination
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This protocol details the use of a modern digital melting point apparatus, which offers precise

temperature control and automated detection.[6]

Sample Preparation:

Ensure the N-(Pyrazol-1-ylmethyl)morpholine sample is completely dry and homogenous.

If necessary, gently grind the solid into a fine powder using a mortar and pestle.[7]

Press the open end of a capillary tube into the powdered sample several times to collect a

small amount of material.[4]

Tap the closed end of the capillary tube firmly on a hard surface, or drop it down a long

glass tube, to pack the sample into the bottom. The packed sample height should be 2-4

mm.[7]

Instrument Setup and Measurement:

Insert the packed capillary tube into the heating block of the melting point apparatus.[8]

Rapid Preliminary Scan: If the approximate melting point is unknown, set a rapid heating

rate (e.g., 10-20°C/min) to determine a rough melting range. A fresh sample must be used

for the precise determination.[4]

Precise Measurement: For an accurate measurement, set the starting temperature to at

least 20°C below the approximate melting point found in the preliminary scan.[8]

Set the heating ramp rate to 1°C/min to ensure thermal equilibrium between the sample,

heating block, and thermometer.[8]

Data Recording:

Record the temperature at which the first droplet of liquid becomes visible (T1).

Record the temperature at which the last solid crystal melts completely (T2).

The melting point is reported as the range T1 - T2.

Workflow for Melting Point Determination
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Sample Preparation

Instrumental Analysis

Dry & Grind Sample

Load Capillary Tube (2-4 mm)

Pack Firmly

Insert Capillary into Apparatus

Set Start Temp (20°C below est.)

Set Ramp Rate (1°C/min)

Observe & Record T1 (First Droplet)

Observe & Record T2 (All Liquid)

Report Melting Range (T1 - T2)
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Equilibrium Setup

Analysis

Add Excess Compound to Water (Triplicate)

Seal & Agitate at 20°C

Sample Periodically (24, 48, 72h)

Centrifuge at 20°C to Separate Phases Are last 3 measurements within 5%?

Collect Aqueous Supernatant

Quantify Concentration via HPLC-UV

Report Solubility (e.g., mg/L)

No

Yes
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Preparation & Setup

Titration

Data Analysis

Calibrate pH Meter (3 Buffers)

Prepare Analyte Solution (1-10 mM in 0.15M KCl)

Purge with N2 to Remove CO2

Add Incremental Volume of 0.1M HCl

Record Stabilized pH Reading

Plot pH vs. Titrant Volume

Calculate 1st & 2nd Derivatives

Identify Half-Equivalence Points

Determine pKa Values
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Preparation

Equilibration

Analysis & Calculation

Pre-saturate n-Octanol & pH 7.4 PBS

Add Compound to Biphasic System

Shake Vigorously (1-3h)

Centrifuge to Separate Phases

Sample Aqueous & Organic Phases

Quantify [C] via LC-MS

Calculate D = [C]oct / [C]aq

Calculate LogD = log10(D)

Report LogD at pH 7.4

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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